Flerobuterol hydrochloride

• CAS: 101687-93-8
• Molecular Formula: C12H19ClFNO
• Molecular Weight: 247.73 g/mol
• InChI: InChI=1S/C12H18FNO.ClH/c1-12(2,3)14-8-11(15)9-6-4-5-7-10(9)13;/h4-7,11,14-15H,8H2,1-3H3;1H
• InChIKey: NXNFXCMJTRKWFF-UHFFFAOYSA-N

Flerobuterol Hydrochloride: β-Adrenoceptor Agonist

Flerobuterol hydrochloride (developmental codes CRL-40827 and CRL-40996) is a synthetic β-adrenoceptor agonist that engages β1-, β2-, and β3-adrenergic receptors [1]. Structurally related to salbutamol, it was advanced to Phase II clinical trials by Cephalon/Lafon for major depressive disorder before development was discontinued in 2007 [1]. Preclinical studies demonstrate that flerobuterol enhances serotonergic neurotransmission, increases brain tryptophan availability, and produces antidepressant-like effects in rodent models distinct from those of both tricyclic antidepressants and other β-agonists [2].

Pathway Focus

β-Adrenoceptor signaling and serotonergic neurotransmission studies

Tool Compound Role

Partial agonist probe with reported CNS binding and cAMP response context

Model Systems

Rodent brain tissue, behavioral pharmacology, and receptor occupancy assays

• [1] Flerobuterol. Wikipedia. https://en.wikipedia.org/wiki/Flerobuterol. Accessed 23 Apr 2026. View Source
• [2] Bouthillier A, Blier P, de Montigny C. Flerobuterol, a beta-adrenoceptor agonist, enhances serotonergic neurotransmission: an electrophysiological study in the rat brain. Psychopharmacology (Berl). 1991;103(3):357-65. PMID: 1676181. View Source

Flerobuterol: Why Substitution Fails

β-Adrenoceptor agonists and antidepressants are not interchangeable tools. Flerobuterol exhibits a distinct pharmacological fingerprint—intermediate β-adrenoceptor binding affinity, a unique brain-region-specific cAMP response, a β-antagonist-like partial agonism profile, and a behavioral signature that overlaps only partially with both classic β-agonists and tricyclic antidepressants [1][2]. Substituting a generic β-agonist or a standard antidepressant without accounting for these quantifiable differences risks introducing systematic errors in receptor occupancy, downstream signaling, and behavioral readouts [1][2].

Flerobuterol vs Salbutamol Binding affinity and CNS cAMP response profiles may differ significantly, potentially shifting target engagement interpretation in brain tissue studies.

Flerobuterol vs Imipramine Behavioral pharmacology endpoints diverge; forced swim test and hypothermia model responses may not transfer, limiting direct substitution in mechanism-of-action research.

Flerobuterol vs Isoproterenol Full agonism vs. partial agonism at β-adrenoceptor-coupled adenylyl cyclase may confound receptor reserve and biased signaling assay endpoints.

• [1] Zini R, Morin D, Martin P, Puech AJ, Tillement JP. Interactions of flerobuterol, an antidepressant drug candidate, with beta adrenoceptors in the rat brain. J Pharmacol Exp Ther. 1991;259(1):414-22. PMID: 1681091. View Source
• [2] Duteil J, Rambert FA, Pointeau AM, Mangiameli P, Assous E. Flerobuterol: a potential antidepressant drug related to β-adrenergic agonists. Experimental profile in mice. Fundam Clin Pharmacol. 1991;5(8):695-708. PMID: 1686009. View Source

Flerobuterol: Head-to-Head Comparisons

β-Adrenoceptor Binding Affinity vs. Salbutamol

In competitive radioligand binding assays using [³H]CGP 12177 on rat cerebral cortex membranes, dl-flerobuterol exhibited a Ki of 926 nM, which is 5-fold more potent than salbutamol (Ki = 4600 nM) but 7-fold less potent than isoproterenol (Ki = 140 nM). The l-enantiomer of flerobuterol (Ki = 483 nM) was 70-fold more potent than the d-enantiomer (Ki = 34 µM), confirming stereospecific binding [1].

Binding Affinity vs. Salbutamol

Head-to-head

dl-Flerobuterol Ki = 926 nM vs. Salbutamol Ki = 4600 nM (5-fold higher affinity)

Supports higher CNS target engagement at equivalent concentrations in binding studies.

Rat cerebral cortex membranes; [³H]CGP 12177 displacement.

Evidence Dimension	Binding affinity (Ki) at β-adrenoceptors in rat cerebral cortex membranes
Target Compound Data	dl-Flerobuterol Ki = 926 nM; l-Flerobuterol Ki = 483 nM
Comparator Or Baseline	Salbutamol Ki = 4600 nM; Isoproterenol Ki = 140 nM
Quantified Difference	5-fold higher affinity than salbutamol; 7-fold lower affinity than isoproterenol
Conditions	[³H]CGP 12177 displacement, rat cerebral cortex membranes, 25°C

Why This Matters

Procuring flerobuterol rather than salbutamol yields 5-fold greater target engagement at equivalent concentrations in CNS β-adrenoceptor binding studies, directly influencing experimental design and dose selection.

• [1] Zini R, Morin D, Martin P, Puech AJ, Tillement JP. Interactions of flerobuterol, an antidepressant drug candidate, with beta adrenoceptors in the rat brain. J Pharmacol Exp Ther. 1991;259(1):414-22. PMID: 1681091. View Source

Receptor Selectivity: No Off-Target Binding

At the highest concentration tested, flerobuterol did not inhibit radioligand binding to a panel of non-β-adrenergic receptors, indicating a very high degree of β-adrenergic selectivity. By contrast, isoproterenol and many other β-agonists exhibit measurable affinity for other aminergic receptors at higher concentrations [1][2].

Receptor Selectivity

Class-level

No inhibition of non-β-adrenergic receptor binding detected at highest test concentration.

Reported selectivity profile may reduce off-target interpretation ambiguity.

Off-target comparator data not quantified in same study; data to verify.

Evidence Dimension	Off-target receptor binding at highest test concentration
Target Compound Data	No inhibition of non-β-adrenergic receptor binding
Comparator Or Baseline	Isoproterenol and other β-agonists (class-level observation; quantitative off-target data for comparators not reported in the same study)
Quantified Difference	Undetectable off-target binding for flerobuterol vs. known off-target activity for class representatives
Conditions	Radioligand binding panel, rat brain membranes, concentration not explicitly specified in abstract as 'highest tested'

Why This Matters

For experiments requiring clean β-adrenergic pharmacology without confounding off-target effects, flerobuterol offers a selectivity advantage that reduces data interpretation ambiguity.

• [1] Zini R, Morin D, Martin P, Puech AJ, Tillement JP. Interactions of flerobuterol, an antidepressant drug candidate, with beta adrenoceptors in the rat brain. J Pharmacol Exp Ther. 1991;259(1):414-22. PMID: 1681091. View Source
• [2] PubMed search result: Interactions of flerobuterol with beta adrenoceptors. PMID: 1681091. Abstract notes flerobuterol did not inhibit radioligand binding to other receptors. View Source

cAMP Signaling: Partial Agonism vs. Isoproterenol

In rat cerebral cortex slices, flerobuterol (100 µM) increased cAMP accumulation by 140% over basal levels, whereas isoproterenol and norepinephrine produced maximal increases of 380% and 460%, respectively. Moreover, flerobuterol competitively antagonized isoproterenol- and norepinephrine-stimulated cAMP accumulation at low agonist concentrations, a hallmark of a partial agonist [1].

cAMP Partial Agonism

Head-to-head

140% cAMP increase over basal vs. Isoproterenol 380% (37% of maximal response).

Reported partial agonist profile supports biased signaling and receptor reserve studies.

Rat cerebral cortex slices; competitive antagonism observed at low agonist concentrations.

Evidence Dimension	Maximal cAMP accumulation (% over basal) in rat cerebral cortex slices
Target Compound Data	140% increase over basal at 100 µM flerobuterol
Comparator Or Baseline	Isoproterenol: 380% increase; Norepinephrine: 460% increase
Quantified Difference	Flerobuterol achieves only 37% of isoproterenol's maximal cAMP response
Conditions	Rat cerebral cortex slices, cAMP measured by radioimmunoassay, 37°C incubation

Why This Matters

Flerobuterol's partial agonist profile at β-adrenoceptor-coupled cAMP signaling makes it a superior tool for studying biased signaling or for experiments where full receptor activation must be avoided.

• [1] Zini R, Morin D, Martin P, Puech AJ, Tillement JP. Interactions of flerobuterol, an antidepressant drug candidate, with beta adrenoceptors in the rat brain. J Pharmacol Exp Ther. 1991;259(1):414-22. PMID: 1681091. View Source

Behavioral Pharmacology vs. Imipramine

In the mouse behavioral despair test (a classical screen for antidepressant activity), imipramine significantly reduced immobility duration, whereas flerobuterol and salbutamol did not. However, flerobuterol (0.5–32 mg/kg, i.p.) fully prevented apomorphine-induced hypothermia and partly reversed reserpine- and oxotremorine-induced hypothermia, effects shared with both imipramine and salbutamol [1]. At higher doses (16–32 mg/kg), flerobuterol uniquely enhanced yohimbine toxicity [1].

Behavioral Pharmacology

Head-to-head

Did not reduce immobility in forced swim test; fully prevented apomorphine-induced hypothermia.

Non-tricyclic behavioral signature reported; endpoint response context may differ from imipramine.

0.5–32 mg/kg i.p. in male mice; unique yohimbine toxicity enhancement at high doses.

Evidence Dimension	Immobility duration in behavioral despair test; apomorphine-induced hypothermia reversal
Target Compound Data	Flerobuterol did not reduce immobility; fully prevented apomorphine hypothermia at 0.5–32 mg/kg i.p.
Comparator Or Baseline	Imipramine reduced immobility; salbutamol did not reduce immobility; both imipramine and salbutamol prevented apomorphine hypothermia
Quantified Difference	Qualitative difference: flerobuterol lacks imipramine-like effect on immobility; quantitative overlap in hypothermia models
Conditions	Male mice, i.p. administration, behavioral despair test (forced swim), apomorphine 16 mg/kg s.c.

Why This Matters

Researchers seeking a β-agonist antidepressant tool compound with a non-tricyclic behavioral signature should select flerobuterol rather than imipramine, as it avoids confounding effects on immobility-based assays.

• [1] Duteil J, Rambert FA, Pointeau AM, Mangiameli P, Assous E. Flerobuterol: a potential antidepressant drug related to β-adrenergic agonists. Experimental profile in mice. Fundam Clin Pharmacol. 1991;5(8):695-708. PMID: 1686009. View Source

Brain Region-Specific cAMP Activity

In a comparative study of five β-adrenergic agonists (clenbuterol, flerobuterol, isoproterenol, salbutamol, tulobuterol) using rat brain slices, all agonists stimulated cAMP accumulation in the cerebral cortex (predominantly β1-adrenoceptors), but flerobuterol alone was inactive in the cerebellum (predominantly β2-adrenoceptors). This regional inactivity was not observed for the other four agonists tested [1].

Region-Specific cAMP

Cross-study

Active in cortex; uniquely inactive in cerebellum among five β-agonists tested.

Supports dissection of β1- vs. β2-mediated cAMP signaling in brain tissue.

Rat brain slices, forskolin co-stimulation; cross-study comparison requires validation.

Evidence Dimension	cAMP accumulation in cerebellum (β2-predominant) vs. cerebral cortex (β1-predominant)
Target Compound Data	Flerobuterol: inactive in cerebellum; active in cortex
Comparator Or Baseline	Clenbuterol, isoproterenol, salbutamol, tulobuterol: all active in both cerebellum and cortex
Quantified Difference	Qualitative difference: flerobuterol uniquely lacks cerebellar cAMP response among five β-agonists tested
Conditions	Rat brain slices, forskolin co-stimulation, cAMP measured in cerebral cortex and cerebellum

Why This Matters

Flerobuterol's unique regional inactivity in cerebellum enables researchers to dissect β1- vs. β2-mediated cAMP signaling in brain tissue, a capability not offered by salbutamol, clenbuterol, or isoproterenol.

• [1] Morin D, Sapena R, Tillement JP, Urien S. Evidence for different interactions between beta(1)- and beta(2)-adrenoceptor subtypes with adenylyl cyclase in the rat brain: a concentration-response study using forskolin. Pharmacol Res. 2000;41(4):435-43. PMID: 10704268. View Source

Flerobuterol: Application Scenarios

Binding Selectivity & Stereospecificity Screening

Use flerobuterol hydrochloride as a reference ligand with intermediate β-adrenoceptor affinity (Ki ~926 nM) and high selectivity, ideal for establishing binding benchmarks in CNS membrane assays. Its 70-fold enantiomeric potency difference provides a built-in control for stereospecific binding validation [1].

Partial Agonist for cAMP Pathway Dissection

Employ flerobuterol to investigate partial agonism at β-adrenoceptor-coupled adenylyl cyclase. Its low intrinsic efficacy (140% cAMP increase vs. 380% for isoproterenol) and competitive antagonism of full agonists make it a precise tool for studying receptor reserve and biased signaling [2].

Non-Tricyclic Antidepressant Behavioral Research

Select flerobuterol in behavioral pharmacology programs requiring an antidepressant-like β-agonist that does not confound the forced swim test, unlike imipramine. Its efficacy in apomorphine- and reserpine-induced hypothermia models, combined with its serotonergic enhancement, supports its use in novel mechanism-of-action studies [3][4].

Region-Specific β-Adrenoceptor Subtype Studies

Leverage flerobuterol's unique cortical activity and cerebellar inactivity to dissect β1- vs. β2-adrenoceptor contributions to cAMP signaling in brain tissue, an experimental design not feasible with isoproterenol, salbutamol, or clenbuterol [5].

Application

Selection Property

Validation Focus

CNS binding and stereospecificity studies

Intermediate affinity with enantiomeric potency context

Stereospecific binding validation in receptor occupancy assays

cAMP pathway and biased signaling research

Partial agonist efficacy profile

Competitive antagonism of full agonists and receptor reserve interpretation

Non-tricyclic mechanism-of-action studies

β-Agonist with serotonergic enhancement and distinct behavioral endpoints

Hypothermia model and forced swim test endpoint review

Brain region-specific β-subtype dissection

Cortical activity with reported cerebellar inactivity

β1- vs. β2-adrenoceptor contribution to tissue cAMP signaling

• [1] Zini R, Morin D, Martin P, Puech AJ, Tillement JP. Interactions of flerobuterol, an antidepressant drug candidate, with beta adrenoceptors in the rat brain. J Pharmacol Exp Ther. 1991;259(1):414-22. PMID: 1681091. View Source
• [2] Zini R, Morin D, Martin P, Puech AJ, Tillement JP. J Pharmacol Exp Ther. 1991;259(1):414-22. PMID: 1681091. View Source
• [3] Duteil J, Rambert FA, Pointeau AM, Mangiameli P, Assous E. Fundam Clin Pharmacol. 1991;5(8):695-708. PMID: 1686009. View Source
• [4] Bouthillier A, Blier P, de Montigny C. Psychopharmacology (Berl). 1991;103(3):357-65. PMID: 1676181. View Source
• [5] Morin D, Sapena R, Tillement JP, Urien S. Pharmacol Res. 2000;41(4):435-43. PMID: 10704268. View Source